Cas no 1935005-37-0 (methyl 7-amino-5H-pyrrolo2,3-bpyrazine-6-carboxylate)

• Product Name: methyl 7-amino-5H-pyrrolo2,3-bpyrazine-6-carboxylate
• CAS No: 1935005-37-0
• MF: C₈H₈N₄O₂
• MW: 192.17472076416
• MDL: MFCD24450397
• CID: 5685759
• PubChem ID: 129984433
• Update Time: 2025-11-06

methyl 7-amino-5H-pyrrolo2,3-bpyrazine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1935005-37-0
• EN300-24221589
• methyl 7-amino-5H-pyrrolo[2,3-b]pyrazine-6-carboxylate
• methyl 7-amino-5H-pyrrolo2,3-bpyrazine-6-carboxylate

• MDL： MFCD24450397
• Inchi： 1S/C8H8N4O2/c1-14-8(13)6-4(9)5-7(12-6)11-3-2-10-5/h2-3H,9H2,1H3,(H,11,12)
• InChI Key： YTWUQHURUYEUAP-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(C2C(=NC=CN=2)N1)N)=O

Computed Properties

• Exact Mass: 192.06472551g/mol
• Monoisotopic Mass: 192.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 93.9Ų

Additional information on methyl 7-amino-5H-pyrrolo2,3-bpyrazine-6-carboxylate

Introduction to Methyl 7-Amino-5H-Pyrrolo[2,3-b]Pyrazine-6-Carboxylate (CAS No. 1935005-37-0)

Methyl 7-amino-5H-pyrrolo[2,3-b]pyrazine-6-carboxylate is a highly specialized organic compound with the CAS registry number 1935005-37-0. This compound belongs to the class of pyrrolopyrazines, which are heterocyclic aromatic compounds with significant potential in various fields of chemistry and pharmacology. The methyl group attached to the carboxylate moiety plays a crucial role in modulating the compound's physical and chemical properties, making it a valuable intermediate in organic synthesis.

The structure of methyl 7-amino-5H-pyrrolo[2,3-b]pyrazine-6-carboxylate consists of a pyrrolopyrazine ring system with an amino group at position 7 and a methyl ester at position 6. This unique arrangement of functional groups provides the compound with distinct reactivity and biological activity. Recent studies have highlighted its potential as a building block for the development of novel pharmaceutical agents, particularly in the field of oncology.

One of the most notable applications of methyl 7-amino-5H-pyrrolo[2,3-b]pyrazine-6-carboxylate is its role in the synthesis of bioactive molecules. Researchers have demonstrated that this compound can be effectively utilized in the construction of heterocyclic frameworks that exhibit potent anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry revealed that derivatives of this compound exhibit selective cytotoxicity against various cancer cell lines, making them promising candidates for further preclinical evaluation.

The synthesis of methyl 7-amino-5H-pyrrolo[2,3-b]pyrazine-6-carboxylate involves a multi-step process that typically begins with the preparation of the corresponding pyrrolopyrazine ring system. The introduction of the amino group at position 7 and the methyl ester at position 6 requires precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to optimize this process, reducing production time and costs.

In terms of physical properties, methyl 7-amino-5H-pyrrolo[2,3-b]pyrazine-6-carboxylate exhibits a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its UV-vis spectrum shows strong absorption bands in the visible region, indicating its potential for use in light-sensitive applications such as photodynamic therapy.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of methyl 7-amino-5H-pyrrolo[2,3-b]pyrazine-6-carboxylate with greater accuracy. Molecular docking studies have revealed that this compound can interact with key enzymes involved in cancer cell proliferation, suggesting its potential as an anti-cancer agent. Furthermore, its ability to penetrate cellular membranes makes it an attractive candidate for drug delivery systems.

The demand for methyl 7-amino-5H-pyrrolo[2,3-b]pyrazine-6-carboxylate has grown significantly in recent years due to its versatility as a synthetic intermediate. Pharmaceutical companies are increasingly exploring its potential in developing new drugs targeting various diseases, including cancer, inflammation, and neurodegenerative disorders. Its unique combination of chemical stability and biological activity makes it an invaluable tool in modern drug discovery.

In conclusion, methyl 7-amino-5H-pyrrolo[2,3-b]pyrazine-6-carboxylate (CAS No. 1935005-37-0) is a highly versatile compound with significant potential in organic synthesis and pharmacology. Its unique structure and properties make it an essential component in the development of novel bioactive molecules. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in advancing medical science and therapeutic development.